Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-3-carboxylate
• InChI: InChI=1S/C23H23ClN2O4S/c1-2-30-23(27)16-7-6-12-26(15-16)22-19-13-17(24)10-11-20(19)25-14-21(22)31(28,29)18-8-4-3-5-9-18/h3-5,8-11,13-14,16H,2,6-7,12,15H2,1H3
• InChI Key: VOQRCHCHJPRHHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=CC=C4)Cl
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate, also known as Compound A, is a novel chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate is not fully understood. However, it is believed to act through the inhibition of certain enzymes and pathways involved in inflammation and tumor growth. It has also been suggested to have a modulatory effect on neurotransmitters, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to inhibit the activity of COX-2 and iNOS enzymes. It has also been shown to induce apoptosis in tumor cells and to inhibit angiogenesis. In addition, it has been reported to improve cognitive function and to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate in lab experiments is its potential therapeutic applications in various fields of research. It has shown promising results in preclinical studies and may have the potential to be developed into a novel therapeutic agent. However, one limitation is the lack of clinical data on its safety and efficacy in humans. Further studies are needed to determine its potential side effects and optimal dosage.

Future Directions

There are several future directions for research on Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate. One direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune diseases and cardiovascular diseases. Another direction is to explore its mechanism of action in more detail, with a focus on its effects on neurotransmitters and neuronal signaling pathways. Additionally, further studies are needed to determine its optimal dosage and potential side effects in humans.

Synthesis Methods

The synthesis method of Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate involves the reaction of 6-chloro-3-(phenylsulfonyl)quinolin-4-amine with ethyl 3-oxopiperidine-1-carboxylate in the presence of a base. This reaction results in the formation of the desired compound, which can be purified through recrystallization.

Scientific Research Applications

Ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.